Cas no 1804090-38-7 (7-Bromo-4-formyl-1H-benzimidazole)

• Product Name: 7-Bromo-4-formyl-1H-benzimidazole
• CAS No: 1804090-38-7
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 4816062
• Update Time: 2025-10-31

7-Bromo-4-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-formyl-1H-benzimidazole

• Inchi： 1S/C8H5BrN2O/c9-6-2-1-5(3-12)7-8(6)11-4-10-7/h1-4H,(H,10,11)
• InChI Key： CGCCALWHPLZMEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8

Additional information on 7-Bromo-4-formyl-1H-benzimidazole

Comprehensive Analysis of 7-Bromo-4-formyl-1H-benzimidazole (CAS No. 1804090-38-7): Properties, Applications, and Research Insights

7-Bromo-4-formyl-1H-benzimidazole (CAS No. 1804090-38-7) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This benzimidazole derivative features a bromo substituent at the 7-position and a formyl group at the 4-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₈H₅BrN₂O, and unique structural properties enable applications in drug discovery, agrochemical development, and organic electronics.

Researchers frequently search for "7-Bromo-4-formyl-1H-benzimidazole synthesis" or "CAS 1804090-38-7 applications," reflecting its growing relevance in medicinal chemistry. The compound's electron-withdrawing bromo group enhances reactivity in cross-coupling reactions, while the formyl functionality serves as a key site for further derivatization. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with global trends in targeting antibiotic resistance and cancer therapeutics.

From an SEO perspective, terms like "buy 7-Bromo-4-formyl-1H-benzimidazole" or "1804090-38-7 supplier" indicate commercial interest. However, users also seek technical details such as "NMR spectra of benzimidazole derivatives" and "formylbenzimidazole stability." The compound typically exhibits a melting point range of 210–215°C and shows moderate solubility in polar aprotic solvents like DMSO, critical for laboratory handling.

Innovative applications include its use in metal-organic frameworks (MOFs) and photoactive materials, addressing sustainability challenges in energy storage. Computational chemistry studies leveraging AI-driven molecular modeling have predicted its potential as a building block for OLED emitters, resonating with the green chemistry movement. Regulatory-compliant synthesis routes avoid hazardous reagents, emphasizing safer alternatives like microwave-assisted reactions.

Quality control protocols for CAS 1804090-38-7 involve HPLC purity verification (>98%) and mass spectrometry characterization. Storage recommendations under inert atmospheres at -20°C ensure long-term stability, a frequent query among industrial users. Patent analyses reveal its inclusion in novel antiviral drug candidates, particularly targeting RNA viruses—a hotspot since the COVID-19 pandemic.

In summary, 7-Bromo-4-formyl-1H-benzimidazole bridges academic research and industrial innovation. Its dual functionalization pattern answers the demand for multifunctional intermediates in asymmetric catalysis and bioorthogonal chemistry. Future directions may explore its bioconjugation potential in antibody-drug conjugates (ADCs), a trending oncology therapeutic approach.